Cas no 1396855-96-1 (1-(4-cyclohexyl-4H-1,2,4-triazol-3-yl)methyl-4-4-(trifluoromethyl)benzoylpiperazine)

• Product Name: 1-(4-cyclohexyl-4H-1,2,4-triazol-3-yl)methyl-4-4-(trifluoromethyl)benzoylpiperazine
• CAS No: 1396855-96-1
• MF: C₂₁H₂₆F₃N₅O
• MW: 421.459254741669
• CID: 6366047
• PubChem ID: 71791982
• Update Time: 2025-05-21

1-(4-cyclohexyl-4H-1,2,4-triazol-3-yl)methyl-4-4-(trifluoromethyl)benzoylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-(4-cyclohexyl-4H-1,2,4-triazol-3-yl)methyl-4-4-(trifluoromethyl)benzoylpiperazine
• VU0539370-1
• 1396855-96-1
• (4-((4-cyclohexyl-4H-1,2,4-triazol-3-yl)methyl)piperazin-1-yl)(4-(trifluoromethyl)phenyl)methanone
• [4-[(4-cyclohexyl-1,2,4-triazol-3-yl)methyl]piperazin-1-yl]-[4-(trifluoromethyl)phenyl]methanone
• 1-[(4-cyclohexyl-4H-1,2,4-triazol-3-yl)methyl]-4-[4-(trifluoromethyl)benzoyl]piperazine
• AKOS024542011
• F6240-3404

• Inchi： 1S/C21H26F3N5O/c22-21(23,24)17-8-6-16(7-9-17)20(30)28-12-10-27(11-13-28)14-19-26-25-15-29(19)18-4-2-1-3-5-18/h6-9,15,18H,1-5,10-14H2
• InChI Key： HMJUBJKOLOFFOK-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C(N1CCN(CC1)CC1=NN=CN1C1CCCCC1)=O)(F)F

Computed Properties

• Exact Mass: 421.20894496g/mol
• Monoisotopic Mass: 421.20894496g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 568
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 54.3Ų

Additional information on 1-(4-cyclohexyl-4H-1,2,4-triazol-3-yl)methyl-4-4-(trifluoromethyl)benzoylpiperazine

Introduction to Compound with CAS No. 1396855-96-1 and Its Applications in Modern Medicinal Chemistry

The compound with the CAS number 1396855-96-1 is a highly intriguing molecule that has garnered significant attention in the field of medicinal chemistry. This compound, formally known as 1-(4-cyclohexyl-4H-1,2,4-triazol-3-yl)methyl-4-(trifluoromethyl)benzoylpiperazine, represents a sophisticated blend of structural features that make it a promising candidate for various therapeutic applications. The molecular architecture of this compound incorporates several key pharmacophoric elements, including a cyclohexyl group, a 1,2,4-triazole ring, and a trifluoromethyl-substituted benzoylpiperazine moiety, which collectively contribute to its unique pharmacological profile.

In recent years, there has been a growing interest in the development of novel piperazine derivatives due to their diverse biological activities. Piperazines are known for their ability to modulate various neurotransmitter systems, making them valuable in the treatment of neurological and psychiatric disorders. The presence of the benzoylpiperazine scaffold in this compound suggests potential interactions with serotonin and dopamine receptors, which are critical targets in the management of conditions such as depression, anxiety, and schizophrenia.

The trifluoromethyl group is another notable feature of this molecule. This substituent is frequently incorporated into drug candidates due to its ability to enhance metabolic stability and binding affinity. The electron-withdrawing nature of the trifluoromethyl group can also influence the electronic properties of the molecule, potentially affecting its interaction with biological targets. This feature has been widely exploited in the design of drugs with improved pharmacokinetic profiles.

The 1,2,4-triazole ring is a heterocyclic component that is known for its versatility in medicinal chemistry. Triazoles have been shown to exhibit a broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and antiviral properties. The incorporation of a cyclohexyl group into the triazole ring further enhances the molecular complexity and may contribute to improved solubility and bioavailability. This structural motif has been successfully utilized in various drug molecules, highlighting its potential as a pharmacophore.

Recent advancements in computational chemistry have enabled researchers to more effectively model the interactions between small molecules and biological targets. The use of molecular docking simulations has been particularly valuable in understanding how compounds like 1-(4-cyclohexyl-4H-1,2,4-triazol-3-yl)methyl-4-(trifluoromethyl)benzoylpiperazine interact with proteins involved in neurological disorders. These studies have provided insights into the binding modes and affinity of this compound for various receptors, suggesting potential therapeutic applications.

In addition to computational studies, experimental investigations have also played a crucial role in evaluating the pharmacological properties of this compound. In vitro assays have been conducted to assess its activity against enzymes and receptors relevant to neurological disorders. Preliminary results indicate that this compound exhibits promising activity against certain serotonergic receptors, which could make it a viable candidate for further development.

The synthesis of complex molecules like 1-(4-cyclohexyl-4H-1,2,4-triazol-3-yl)methyl-4-(trifluoromethyl)benzoylpiperazine requires meticulous planning and expertise in organic synthesis. The multi-step synthesis involves key transformations such as nucleophilic substitution reactions at the triazole ring and Friedel-Crafts acylation reactions at the benzoyl moiety. Advanced synthetic techniques have been employed to ensure high yields and purity of the final product.

The development of novel drug candidates is often accompanied by rigorous safety evaluations to ensure their suitability for therapeutic use. Toxicological studies have been conducted on this compound to assess its potential side effects and safety profile. These studies include acute toxicity tests as well as chronic toxicity assessments to evaluate long-term exposure risks. Preliminary results from these studies suggest that this compound is well-tolerated at relevant doses.

The potential therapeutic applications of this compound are vast and span across multiple disease areas. Given its interactions with serotonergic receptors, it may find utility in the treatment of depression and anxiety disorders. Additionally, its structural features suggest potential activity against other neurological conditions such as Parkinson's disease and Alzheimer's disease. Further research is needed to fully elucidate its therapeutic potential.

The integration of cutting-edge technologies into drug discovery has significantly accelerated the development process for new therapeutics. High-throughput screening (HTS) techniques have been particularly useful in identifying lead compounds with desirable pharmacological properties. The use of HTS has allowed researchers to rapidly test large libraries of compounds against various biological targets.

The role of artificial intelligence (AI) in drug discovery cannot be overstated. AI algorithms have been developed to predict the biological activity of compounds based on their chemical structures. These algorithms can identify promising candidates for further investigation by analyzing vast datasets containing known drug molecules and their activities. AI-driven approaches have shown great promise in reducing the time and cost associated with drug development.

In conclusion, the compound with CAS number 1396855-96-1, specifically identified as 1-(4-cyclohexyl-4H-1,2,4-triazol-3-yl)methyl-4-(trifluoromethyl)benzoylpiperazine, represents a significant advancement in medicinal chemistry research. Its unique structural features make it a promising candidate for treating various neurological disorders. Ongoing research efforts are focused on elucidating its full therapeutic potential through both computational modeling and experimental validation.